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Compound of Interest

Compound Name: Senexin B

Cat. No.: B610786

This document provides crucial safety and logistical guidance for the proper disposal of
Senexin B (CAS No. 1449228-40-3), a potent inhibitor of cyclin-dependent kinases 8 and 19
(Cdk8/19).[1][2] Adherence to these procedures is essential to ensure personnel safety and
environmental protection.

Hazard Assessment and Safety Overview

Senexin B presents conflicting hazard information across different safety data sheets (SDS).
For maximum safety, it is imperative to handle and dispose of this compound using the most
stringent precautions identified. One SDS classifies Senexin B as harmful if swallowed and
very toxic to aquatic life with long-lasting effects.[3] Therefore, under no circumstances should
Senexin B or its containers be disposed of via standard laboratory drains or municipal trash.

Key Safety Precautions:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side-shields, chemical-resistant gloves (e.qg., nitrile), a lab coat or impervious
clothing, and use a suitable respirator if dust or aerosols may be generated.[3]

e Ventilation: Handle Senexin B in a well-ventilated area, preferably within a chemical fume
hood.[3]

e Environmental Protection: Prevent release into the environment. Do not allow the substance
to enter sewers or surface and ground water.[3][4] Spills should be collected and treated as
hazardous waste.[3]
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Hazard Classification Summary

The following table summarizes the hazard classifications for Senexin B from available Safety
Data Sheets. Personnel should operate under the assumption that the more hazardous
classifications are accurate.

Hazard Statement GHS Classification Source SDS Reference

Acute toxicity, Oral (Category

Harmful if swallowed 2) DC Chemicals[3]
) o Acute aquatic toxicity )
Very toxic to aquatic life DC Chemicals[3]
(Category 1)
Very toxic to aquatic life with Chronic aquatic toxicity )
) DC Chemicals[3]
long lasting effects (Category 1)
Substance not classified Not Classified Cayman Chemical[4]

Disposal Procedures Protocol

This protocol outlines the step-by-step process for the safe disposal of Senexin B in various
forms. All waste generated must be disposed of through an approved hazardous waste
disposal facility.

Segregation of Senexin B Waste

Proper segregation at the point of generation is critical. Use dedicated, clearly labeled, and
sealed waste containers.

e Unused/Expired Solid Senexin B:
o Collect the original container with the remaining solid compound.
o Place the container into a larger, sealable hazardous waste container.

o Label the outer container as "Hazardous Waste: Senexin B (Solid), CAS: 1449228-40-3,
Aquatic Toxin, Acutely Toxic."
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e Senexin B Solutions (Aqueous and Solvent-Based):

o Collect all solutions containing Senexin B in a dedicated, leak-proof, and chemically
compatible hazardous waste container (e.g., a glass or polyethylene container for organic
solvents).

o Do not mix with incompatible waste streams. Senexin B is incompatible with strong
acids/alkalis and strong oxidizing/reducing agents.[3]

o Label the container as "Hazardous Waste: Senexin B (Liquid), CAS: 1449228-40-3,
Aquatic Toxin, Acutely Toxic" and list all solvent components and their approximate
percentages.

e Contaminated Labware and PPE:

o Sharps: Needles, syringes, or glass pipettes contaminated with Senexin B should be
placed in a designated sharps container for hazardous chemical waste.

o Non-Sharps: Gloves, bench paper, empty vials, and other contaminated disposable
materials must be collected in a dedicated hazardous waste bag or container.

o Label the container/bag as "Hazardous Waste: Senexin B Contaminated Debris."

Waste Collection and Storage

» Container Management: Ensure all waste containers are tightly sealed to prevent leaks or
spills.

» Labeling: All containers must be clearly labeled with their contents as described above.

o Storage: Store waste containers in a designated, secure satellite accumulation area away
from general lab traffic. The storage area should have secondary containment.

Final Disposal

» Arranging Pickup: Contact your institution's Environmental Health and Safety (EHS) office or
a certified hazardous waste contractor to schedule a pickup.
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o Documentation: Complete all necessary waste manifests or disposal forms as required by
your institution and local regulations.

o Regulatory Compliance: The final disposal of Senexin B waste must comply with all
applicable federal, state, and local regulations for hazardous waste.[5] The recommended
method is incineration at an approved waste disposal plant.[3]

Senexin B Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Senexin B waste.
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Caption: Workflow for the safe segregation and disposal of Senexin B waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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